Cas no 2877655-84-8 (1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one)

• Product Name: 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one
• CAS No: 2877655-84-8
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• CID: 5308255
• PubChem ID: 165432122
• Update Time: 2025-10-31

1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040882649
• 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one
• 2877655-84-8
• F6807-9885
• 1-Methyl-4-[[4-(2-phenylethyl)-1-piperazinyl]methyl]-2(1H)-pyridinone

• Inchi： 1S/C19H25N3O/c1-20-9-7-18(15-19(20)23)16-22-13-11-21(12-14-22)10-8-17-5-3-2-4-6-17/h2-7,9,15H,8,10-14,16H2,1H3
• InChI Key： FAYZEOJXWJZPFY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC(CN2CCN(CCC3=CC=CC=C3)CC2)=C1

Computed Properties

• Exact Mass: 311.199762429g/mol
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.6±35.0 °C(Predicted)
• pka: 7.70±0.10(Predicted)

Additional information on 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one (CAS No. 2877655-84-8)

The compound 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one, identified by its CAS No. 2877655-84-8, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine ring and a dihydropyridinone core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating central nervous system (CNS) targets, given the presence of the phenylethyl moiety, which is often associated with neurotransmitter interactions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one aligns with this trend, as its structural features suggest potential bioactivity in G-protein-coupled receptor (GPCR) pathways. GPCRs are a hot topic in drug development, with over 30% of FDA-approved drugs targeting these receptors. This compound's piperazine moiety, in particular, is a common pharmacophore in CNS-active drugs, sparking curiosity about its possible role in treating neurological disorders.

The synthesis and characterization of CAS No. 2877655-84-8 involve sophisticated organic chemistry techniques, including multistep reactions and chromatographic purification. Analytical methods such as NMR spectroscopy and mass spectrometry are critical for confirming its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound, minimizing waste and hazardous byproducts. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

From a commercial perspective, 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one is primarily of interest to contract research organizations (CROs) and academic laboratories focused on medicinal chemistry. Its CAS No. 2877655-84-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization projects. Additionally, the compound's potential as a building block for more complex molecules makes it valuable in fragment-based drug design.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 1-methyl-4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}-1,2-dihydropyridin-2-one will remain at the forefront of innovation. Its unique combination of a dihydropyridinone scaffold and a piperazine side chain offers diverse opportunities for structural modification, enabling the development of derivatives with enhanced bioavailability and target selectivity. Future research may uncover its utility in addressing unmet medical needs, particularly in neurodegenerative diseases and mood disorders.

In conclusion, CAS No. 2877655-84-8 represents a compelling case study in modern drug discovery. Its intricate architecture and potential biological activities underscore the importance of structure-activity relationship (SAR) studies in medicinal chemistry. For scientists and industry professionals, this compound exemplifies the intersection of chemical innovation and therapeutic potential, making it a noteworthy subject for ongoing investigation.